2-(Benzoyloxy)propanoic acid

• IUPAC Name: 2-benzoyloxypropanoic acid
• InChI: InChI=1S/C10H10O4/c1-7(9(11)12)14-10(13)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)
• InChI Key: GGHUPYLTAYIGHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC(=O)C1=CC=CC=C1
• Molecular Formula: C10H10O4
• DSSTOX Substance ID: DTXSID80509162
• Molecular Weight: 194.18 g/mol
• CAS RN: 60011-15-6

Description

2-(Benzoyloxy)propanoic acid, also known as o-benzoyl-lactic acid, is an organic compound. It has a molecular weight of 180.2. The IUPAC name for this compound is (2R)-2-(benzyloxy)propanoic acid.

Molecular Structure Analysis

The molecule contains a total of 24 bonds, including 14 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, and 6 aromatic bonds. It also features 1 six-membered ring, 1 aliphatic carboxylic acid, 1 aromatic ester, and 1 hydroxyl group.

Scientific Research Applications

Catalysis and Synthesis

2-(Benzoyloxy)propanoic acid plays a role in catalysis and synthesis. Bianchini et al. (1990) reported its regioselective formation in the presence of Rh(I) monohydrides as catalysts, under mild conditions, for the synthesis of enol esters from 1-alkynes and carboxylic acids (Bianchini et al., 1990). This discovery illustrates its potential in organic synthesis, particularly in creating valuable chemical compounds.

Pharmaceutical Applications

This compound derivatives have been studied for their pharmaceutical applications. Ahmed et al. (2012) synthesized derivatives from non-steroidal anti-inflammatory drug ketoprofen, showing potential as dual-mechanism drugs for anti-inflammatory and antitumor activities (Ahmed et al., 2012). This highlights its relevance in drug development, particularly in cancer treatment and inflammation management.

Bio-based Materials

Phloretic acid, a derivative of this compound, has been explored as a renewable building block for materials science. Trejo-Machin et al. (2017) demonstrated its use in enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation, leading to the creation of materials with potential for a wide range of applications (Trejo-Machin et al., 2017). This research indicates its utility in developing sustainable materials.

Chemical Analysis and Separation Techniques

The compound is also significant in the field of chemical analysis and separation techniques. Tong et al. (2016) focused on the enantioseparation of racemic 2-(substituted phenyl)propanoic acids, including derivatives of this compound, using high-speed countercurrent chromatography. This study contributes to our understanding of chiral separation in analytical chemistry (Tong et al., 2016).

Antimicrobial Properties

In the realm of antimicrobial research, Zhang et al. (2011) synthesized chiral 2-(substituted-hydroxyl)-3-(benzo[d]oxazol-5-yl)propanoic acid derivatives and evaluated their antibacterial activities against various bacteria, indicating potential applications in antimicrobial drug development (Zhang et al., 2011).

Co-Crystal Formation and Reactivity

Odame et al. (2018) synthesized a co-crystal of 2-aminobenzimidazole and 2-[(benzoylcarbamothioyl)amino] propanoic acid, demonstrating the potential of this compound derivatives in co-crystal formation and their reactivity, which is significant for the field of crystallography and material sciences (Odame et al., 2018).